Cas no 858661-74-2 (1H-Indazole-3-carbonitrile, 6-nitro-)
858661-74-2 structure
Product name:1H-Indazole-3-carbonitrile, 6-nitro-
1H-Indazole-3-carbonitrile, 6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-carbonitrile, 6-nitro-
- 3-cyano-6-nitroindazole
- DS-20012
- KWKRGSHECGSWLO-UHFFFAOYSA-N
- 6-nitro-1h-indazole-3-carbonitrile
- 858661-74-2
- AKOS030623900
- CS-0343555
- 6-nitro-2H-indazole-3-carbonitrile
- AT36053
- MFCD22049596
- SY121126
- SCHEMBL1176521
- DB-170011
-
- Inchi： InChI=1S/C8H4N4O2/c9-4-8-6-2-1-5(12(13)14)3-7(6)10-11-8/h1-3H,(H,10,11)
- InChI Key： KWKRGSHECGSWLO-UHFFFAOYSA-N
- SMILES： C1=CC2=C(C=C1[N+](=O)[O-])NN=C2C#N
Computed Properties
- Exact Mass: 188.03342538g/mol
- Monoisotopic Mass: 188.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.3Ų
- XLogP3: 1.4
1H-Indazole-3-carbonitrile, 6-nitro- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM235853-1g |
6-Nitro-1H-indazole-3-carbonitrile |
858661-74-2 | 95% | 1g |
$337 | 2021-08-04 | |
| Chemenu | CM235853-5g |
6-Nitro-1H-indazole-3-carbonitrile |
858661-74-2 | 95% | 5g |
$748 | 2021-08-04 | |
| Alichem | A269001121-5g |
6-Nitro-1H-indazole-3-carbonitrile |
858661-74-2 | 95% | 5g |
$1125.60 | 2023-08-31 | |
| Ambeed | A227315-5g |
6-Nitro-1H-indazole-3-carbonitrile |
858661-74-2 | 97% | 5g |
$862.0 | 2024-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1414225-5g |
6-Nitro-1H-indazole-3-carbonitrile |
858661-74-2 | 97% | 5g |
￥8112.00 | 2024-07-28 | |
| Chemenu | CM235853-25g |
6-Nitro-1H-indazole-3-carbonitrile |
858661-74-2 | 95% | 25g |
$2338 | 2021-08-04 | |
| Chemenu | CM235853-1g |
6-Nitro-1H-indazole-3-carbonitrile |
858661-74-2 | 95% | 1g |
$359 | 2023-02-17 | |
| Alichem | A269001121-10g |
6-Nitro-1H-indazole-3-carbonitrile |
858661-74-2 | 95% | 10g |
$1876.00 | 2023-08-31 | |
| Chemenu | CM235853-5g |
6-Nitro-1H-indazole-3-carbonitrile |
858661-74-2 | 95% | 5g |
$797 | 2023-02-17 | |
| Chemenu | CM235853-10g |
6-Nitro-1H-indazole-3-carbonitrile |
858661-74-2 | 95% | 10g |
$1309 | 2021-08-04 |
1H-Indazole-3-carbonitrile, 6-nitro- Related Literature
-
Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
-
Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
-
Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
-
Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:858661-74-2)1H-Indazole-3-carbonitrile, 6-nitro-
Purity:99%
Quantity:5g
Price ($):776.0